Cas no 78449-72-6 (1,2,3,5,6,7-hexahydropyrrolizin-8-ylmethanol)

• Product Name: 1,2,3,5,6,7-hexahydropyrrolizin-8-ylmethanol
• CAS No: 78449-72-6
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD11878488
• CID: 3168476
• PubChem ID: 10844475
• Update Time: 2025-04-21

1,2,3,5,6,7-hexahydropyrrolizin-8-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (hexahydro-1H-pyrrolizin-7a-yl)methanol
• hexahydro-1H-pyrrolizin-7a-ylmethanol
• 1,2,3,5,6,7-hexahydropyrrolizin-8-ylmethanol
• 1H-Pyrrolizine-7a(5H)-methanol, tetrahydro-
• NE34380
• Z1913645786
• Hexahydropyrrolizine-7a-methanol
• AKOS026726125
• 78449-72-6
• (tetrahydro-1H-pyrrolizin-7a(5H)-yl)methanol
• WS-00503
• Tetrahydro-1H-pyrrolizine-7a(5H)-methanol; 8-Hydroxymethyl-pyrrolizidine
• MFCD11878488
• CS-0081726
• Z1504677174
• F8888-5042
• SY165446
• EN300-188244
• D74396
• hexahydropyrrolizin-7a-ylmethanol
• SCHEMBL9562288
• DDA44972
• 854-643-4

• MDL： MFCD11878488
• Inchi： 1S/C8H15NO/c10-7-8-3-1-5-9(8)6-2-4-8/h10H,1-7H2
• InChI Key： AHPVHEAQLFAZOC-UHFFFAOYSA-N
• SMILES： OCC12CCCN1CCC2

Computed Properties

• Exact Mass: 141.115364102 g/mol
• Monoisotopic Mass: 141.115364102 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 23.5
• Molecular Weight: 141.21